(E)-1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H15N3OS/c21-16(8-7-13-4-3-9-22-13)20-10-12(11-20)17-18-14-5-1-2-6-15(14)19-17/h1-9,12H,10-11H2,(H,18,19)/b8-7+
• InChI Key: WFSJFKFVRVKBEI-BQYQJAHWSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CS2)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CS2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

(E)-1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H15N3OS and its molecular weight is 309.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound and its derivatives are actively used in the synthesis of various antimicrobial agents. Research highlights the synthesis of compounds structurally related to (E)-1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one and their subsequent testing for antimicrobial properties. These compounds show significant activity against various bacterial and fungal strains, indicating their potential as novel antimicrobial agents (S. Ch, 2022), (N. Patel & Minesh D. Patel, 2017).

Anticancer Potential

Research into bis-benzimidazole derivatives related to this compound has shown notable anticancer activity. The synthesized compounds were tested against NCI 60 cell line panels, showing good to notable anticancer activity. Predictive ADMET studies indicate that these derivatives obey Lipinski's rule, suggesting they are orally active molecules. This showcases the compound's potential in the development of anticancer agents (Mohammad Rashid, 2020).

Antifungal and Anti-inflammatory Activities

Derivatives of this compound have been synthesized and tested for antifungal and anti-inflammatory properties. The results indicate potential effectiveness in treating conditions related to fungal infections and inflammation, highlighting the compound's utility in developing treatments for these conditions (G. Brahmeshwari & Kumaraswamy Gullapelli, 2014), (R. Kalsi, M. Shrimali, T. Bhalla, & J. Barthwal, 1990).